Cas no 904523-80-4 (1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

• Product Name: 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• CAS No: 904523-80-4
• MF: C₁₇H₁₂F₂N₂O₂
• MW: 314.286190986633
• CID: 6305539
• PubChem ID: 22520341
• Update Time: 2025-05-30

1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
• 1-(4-fluorobenzyl)-4-(4-fluorophenyl)pyrazine-2,3(1H,4H)-dione
• 904523-80-4
• 1-(4-fluorophenyl)-4-[(4-fluorophenyl)methyl]pyrazine-2,3-dione
• AKOS001913386
• F2580-0344

• Inchi： 1S/C17H12F2N2O2/c18-13-3-1-12(2-4-13)11-20-9-10-21(17(23)16(20)22)15-7-5-14(19)6-8-15/h1-10H,11H2
• InChI Key： NNKAEDZIOWTXFN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=CN(C2C=CC(=CC=2)F)C(C1=O)=O

Computed Properties

• Exact Mass: 314.08668395g/mol
• Monoisotopic Mass: 314.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.6Ų

Additional information on 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Research Brief on 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 904523-80-4)

The compound 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 904523-80-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. The presence of two fluorophenyl groups and a tetrahydropyrazine-dione core structure suggests its utility in designing molecules with enhanced binding affinity and metabolic stability. Researchers have explored its applications in targeting specific enzymes and receptors implicated in various diseases, including cancer and neurological disorders.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione exhibits inhibitory activity against certain kinases involved in cancer cell proliferation. The compound's ability to modulate kinase activity was attributed to its interaction with the ATP-binding site, as revealed by molecular docking studies. These findings suggest its potential as a lead compound for developing kinase inhibitors.

In addition to its kinase inhibitory properties, recent preclinical studies have investigated the compound's neuroprotective effects. Research conducted in animal models of neurodegenerative diseases indicated that the compound could reduce oxidative stress and inflammation in neuronal cells. These effects were linked to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokine production.

The synthesis of 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione has also been optimized in recent years. A 2022 study in Organic Process Research & Development reported a scalable and cost-effective synthetic route, achieving high yields and purity. This advancement is critical for facilitating further pharmacological evaluations and potential large-scale production.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, toxicity, and selectivity need to be addressed through extensive structure-activity relationship (SAR) studies and formulation optimization. Future research directions may include derivatization to improve pharmacokinetic properties and in vivo efficacy studies to validate its therapeutic potential.

In conclusion, 1-(4-fluorophenyl)-4-(4-fluorophenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione (CAS: 904523-80-4) represents a promising scaffold for drug discovery, with demonstrated activities in kinase inhibition and neuroprotection. Continued research efforts are warranted to fully exploit its therapeutic potential and overcome existing limitations.